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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276 Get Quote

Technical Guide: 3-Amino-2-oxazolidinone-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-Amino-2-oxazolidinone-d4. This stable isotope-labeled compound is a

critical tool in analytical and drug development research, primarily utilized as an internal

standard for the quantification of its non-deuterated analog, 3-Amino-2-oxazolidinone (AOZ).

AOZ is the principal metabolite of the nitrofuran antibiotic, furazolidone.

Core Chemical Properties
3-Amino-2-oxazolidinone-d4 is a deuterated form of 3-Amino-2-oxazolidinone, where four

hydrogen atoms on the oxazolidinone ring have been replaced by deuterium. This isotopic

labeling provides a distinct mass signature for use in mass spectrometry-based analytical

methods.
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Property Value Source(s)

Molecular Formula C₃H₂D₄N₂O₂ [1]

Molecular Weight 106.12 g/mol [2][3]

CAS Number 1188331-23-8 [3]

IUPAC Name
3-amino-4,4,5,5-tetradeuterio-

1,3-oxazolidin-2-one
[3]

Synonyms AOZ-d4

Melting Point 62-64°C [4]

Solubility
Sparingly soluble in DMSO,

slightly soluble in Methanol
[4]

Appearance White to Pale Beige Solid [4]

SMILES
[2H]C1([2H])OC(=O)N(N)C1([2

H])[2H]
[2]

InChI Key
KYCJNIUHWNJNCT-

LNLMKGTHSA-N
[2]

Synthesis and Manufacturing
While a detailed, publicly available synthesis protocol for 3-Amino-2-oxazolidinone-d4 is not

readily found in the literature, the general synthesis of 2-oxazolidinone derivatives provides a

likely pathway. One common method involves the reaction of an ethanolamine with urea or a

derivative, often under microwave irradiation to drive the reaction. For the deuterated analog, a

deuterated ethanolamine precursor would be required.

A plausible, though not explicitly documented, synthetic approach could involve the following

conceptual steps:
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A conceptual synthesis pathway for 3-Amino-2-oxazolidinone-d4.

Role in Drug Metabolism and Pharmacokinetics
3-Amino-2-oxazolidinone-d4 is intrinsically linked to the metabolism of the veterinary drug

furazolidone. Furazolidone undergoes metabolic reduction of its nitro group to form the reactive

aminofuran derivative, which then leads to the formation of 3-Amino-2-oxazolidinone (AOZ) as

a major metabolite.[2] The detection of AOZ is a key indicator of furazolidone administration.
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Metabolic pathway of Furazolidone.

Analytical Applications and Experimental Protocols
The primary application of 3-Amino-2-oxazolidinone-d4 is as an internal standard in

quantitative analytical methods, particularly liquid chromatography-mass spectrometry (LC-

MS), for the detection of AOZ in biological matrices. The use of a stable isotope-labeled internal

standard is considered the gold standard in quantitative mass spectrometry as it corrects for
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variations in sample preparation, injection volume, and matrix effects, thereby improving the

accuracy and precision of the measurement.

General Experimental Workflow for AOZ Quantification
using LC-MS/MS
Below is a generalized workflow for the quantification of AOZ in a biological sample using 3-
Amino-2-oxazolidinone-d4 as an internal standard.
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Workflow for AOZ quantification using an internal standard.
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A detailed, specific experimental protocol would need to be optimized for the particular matrix

being analyzed.

Biological Activity of the Non-Deuterated Analog
(AOZ)
While 3-Amino-2-oxazolidinone-d4 is primarily used as an analytical tool, its non-deuterated

counterpart, AOZ, exhibits biological activity. Notably, AOZ has been shown to be an inhibitor of

monoamine oxidase (MAO).[2] MAOs are enzymes responsible for the degradation of

monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[5] Inhibition

of MAO leads to an increase in the levels of these neurotransmitters in the brain.
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Mechanism of MAO inhibition by AOZ.

This MAO inhibitory activity of AOZ is an important consideration in the toxicology and

pharmacology of furazolidone.

Safety and Handling
3-Amino-2-oxazolidinone-d4 and its non-deuterated form are classified with the following

GHS hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

and H335 (May cause respiratory irritation). Appropriate personal protective equipment,
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including gloves, safety glasses, and a lab coat, should be worn when handling these

compounds. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
3-Amino-2-oxazolidinone-d4 is an indispensable tool for the accurate quantification of the

furazolidone metabolite, AOZ. Its use as an internal standard in LC-MS methods is crucial for

regulatory monitoring and in pharmacokinetic studies. Furthermore, the biological activity of its

non-deuterated analog as a monoamine oxidase inhibitor highlights the broader

pharmacological context of furazolidone metabolism. This guide provides a foundational

understanding of the chemical properties and applications of 3-Amino-2-oxazolidinone-d4 for

researchers and professionals in the fields of analytical chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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